Cas no 18226-06-7 (Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro-)

• Product name: Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro-
• CAS No: 18226-06-7
• MF: C₉H₁₂N₂O₅S
• MW: 260.26698
• CID: 1374104
• PubChem ID: 770750

Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro-
• AKOS003265277
• N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide
• STK056103
• N-(2-HYDROXYETHYL)-N-METHYL-4-NITRO-1-BENZENESULFONAMIDE
• Cambridge id 5181877
• SR-01000406814-1
• E87347
• N-(2-HYDROXY-ETHYL)-N-METHYL-4-NITRO-BENZENESULFONAMIDE
• 18226-06-7
• MFCD00451511
• Oprea1_721208
• DTXSID601212624
• SR-01000406814
• BPHLMIDHXPVULA-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H12N2O5S/c1-10(6-7-12)17(15,16)9-4-2-8(3-5-9)11(13)14/h2-5,12H,6-7H2,1H3
• InChI Key： BPHLMIDHXPVULA-UHFFFAOYSA-N
• SMILES： CN(CCO)S(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.04676
• Monoisotopic Mass: 260.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 100.75